(3alpha)-3-chloro-Cholest-4-ene
Description
(3alpha)-3-Chloro-Cholest-4-ene is a naturally occurring steroid that has been studied for its potential therapeutic and industrial applications. It is a member of the 3α-hydroxysteroid family, and its structure is similar to that of the hormone testosterone. It is synthesized from cholesterol and is used as a precursor to a variety of steroid hormones, including progesterone, cortisol, and estradiol. It has been studied for its potential therapeutic applications in the treatment of various diseases and disorders, such as cancer, osteoporosis, and obesity. It has also been studied for its potential industrial applications, such as in the production of plastics, lubricants, and fuel additives.
Scientific Research Applications
Drug Discovery and Design
(a) Targeting Membrane Proteins::- Researchers use these derivatives to design ligands that interact with specific membrane proteins, potentially leading to novel therapies for various diseases .
- Biomolecular condensates are dynamic membraneless organelles involved in cellular processes. Cholesterol derivatives like 3α-chlorocholest-4-ene may influence their formation and dissolution .
Biorenewable Materials
- Cholesterol-based compounds have applications in developing biorenewable materials. Researchers explore their use in creating sustainable polymers, coatings, and other materials .
properties
IUPAC Name |
(3R,8S,9S,10R,13R,14S,17R)-3-chloro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene |
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InChI |
InChI=1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h17-19,21-25H,6-16H2,1-5H3/t19-,21-,22+,23-,24+,25+,26+,27-/m1/s1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKOWLIHHJYBRRJ-VEIPTCAHSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCCC(C)C1CCC2C1(CCC3C2CCC4=CC(CCC34C)Cl)C |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=C[C@@H](CC[C@]34C)Cl)C |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H45Cl |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.1 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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